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Compound of Interest

Compound Name: Antiproliferative agent-36

Cat. No.: B12387371 Get Quote

In-Depth Technical Guide on Antiproliferative
Agent-36
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of Antiproliferative Agent-36, a promising benzothiazolyl hydrazone

derivative. The information presented herein is intended to support further research and

development of this compound as a potential therapeutic agent.

Core Compound Profile
Antiproliferative Agent-36, also identified as compound 8i in scientific literature, is a synthetic

compound belonging to the benzothiazolyl hydrazone class of molecules.

Chemical Structure:

The chemical structure of Antiproliferative Agent-36 is 2-acetylpyrimidine (benzothiazol-2-

yl)hydrazone.

Molecular Formula: C₁₃H₁₁N₅S

Molecular Weight: 269.32 g/mol
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CAS Number: 193828-76-1

SMILES: C/C(C1=NC=NC=C1)=N\NC2=NC3=CC=CC=C3S2

Physicochemical Properties
Property Value

Molecular Formula C₁₃H₁₁N₅S

Molecular Weight 269.32 g/mol

CAS Number 193828-76-1

Antiproliferative Activity
Benzothiazolyl hydrazones, including Antiproliferative Agent-36, have demonstrated

significant antiproliferative effects against a range of human cancer cell lines. Studies have

shown that these compounds exhibit cytotoxic activity, with IC₅₀ values often in the micromolar

to nanomolar range.

Quantitative Data Summary:

While specific IC₅₀ values for Antiproliferative Agent-36 against a comprehensive panel of

cell lines from its original publication are not readily available in the public domain, the class of

2-acetylpyridine benzothiazolyl hydrazones has shown potent activity against various solid

tumors. For instance, related compounds have demonstrated significant inhibition of cell

proliferation in cell lines such as HeLa (uterine carcinoma), A549 (lung carcinoma), and MCF-7

(breast carcinoma).[1] Some 2-acetylpyridine benzoxazolyl and benzimidazolyl hydrazones

have exhibited IC₅₀ values in the nanomolar range against colon carcinoma and melanoma

cells.[2]

Experimental Protocols
The following sections detail the general methodologies for the synthesis and biological

evaluation of benzothiazolyl hydrazones, based on established scientific literature.

Synthesis of Antiproliferative Agent-36
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The synthesis of Antiproliferative Agent-36 and related benzothiazolyl hydrazones is typically

achieved through a condensation reaction.[3]

General Procedure:

Preparation of 2-Hydrazinylbenzothiazole: This intermediate is synthesized by refluxing 2-

chlorobenzothiazole with hydrazine hydrate in a suitable solvent like ethanol.

Condensation Reaction: An equimolar amount of 2-hydrazinylbenzothiazole is reacted with

2-acetylpyrimidine in a suitable solvent, such as ethanol or glacial acetic acid. The reaction

mixture is typically heated under reflux for several hours.

Isolation and Purification: Upon cooling, the resulting hydrazone precipitates out of the

solution. The solid product is then collected by filtration, washed with a cold solvent, and can

be further purified by recrystallization from an appropriate solvent to yield the final

compound.

The workflow for this synthesis can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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